Cas no 1179488-52-8 (N2-(3,4-dimethylphenyl)-6-morpholino-N4-(m-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride)

N2-(3,4-dimethylphenyl)-6-morpholino-N4-(m-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride structure
1179488-52-8 structure
Product Name:N2-(3,4-dimethylphenyl)-6-morpholino-N4-(m-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride
CAS No:1179488-52-8
MF:C22H27ClN6O
MW:426.942383050919
CID:6621291
PubChem ID:18580370
Update Time:2025-07-17

N2-(3,4-dimethylphenyl)-6-morpholino-N4-(m-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N2-(3,4-dimethylphenyl)-6-morpholino-N4-(m-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride
    • 1179488-52-8
    • 2-N-(3,4-dimethylphenyl)-4-N-(3-methylphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine;hydrochloride
    • AKOS016394850
    • F2704-0433
    • N2-(3,4-dimethylphenyl)-N4-(3-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride
    • Inchi: 1S/C22H26N6O.ClH/c1-15-5-4-6-18(13-15)23-20-25-21(24-19-8-7-16(2)17(3)14-19)27-22(26-20)28-9-11-29-12-10-28;/h4-8,13-14H,9-12H2,1-3H3,(H2,23,24,25,26,27);1H
    • InChI Key: FTGNLPCTNNLAJP-UHFFFAOYSA-N
    • SMILES: Cl.O1CCN(C2N=C(NC3C=CC=C(C)C=3)N=C(NC3C=CC(C)=C(C)C=3)N=2)CC1

Computed Properties

  • Exact Mass: 426.1934872g/mol
  • Monoisotopic Mass: 426.1934872g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 502
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.2Ų

N2-(3,4-dimethylphenyl)-6-morpholino-N4-(m-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride Pricemore >>

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Additional information on N2-(3,4-dimethylphenyl)-6-morpholino-N4-(m-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride

Recent Advances in the Study of N2-(3,4-dimethylphenyl)-6-morpholino-N4-(m-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride (CAS: 1179488-52-8)

N2-(3,4-dimethylphenyl)-6-morpholino-N4-(m-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride (CAS: 1179488-52-8) is a novel triazine-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a kinase inhibitor, with a particular focus on its role in modulating cellular signaling pathways implicated in cancer and inflammatory diseases. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, therapeutic potential, and ongoing research directions.

The compound's structural features, including the triazine core and morpholino substituent, contribute to its ability to interact with specific kinase targets. Recent in vitro studies have demonstrated its potent inhibitory activity against a subset of protein kinases, including those involved in the PI3K/AKT/mTOR pathway. These findings suggest that 1179488-52-8 may serve as a promising lead compound for the development of targeted therapies in oncology. Furthermore, its selectivity profile has been characterized using high-throughput screening assays, revealing a favorable balance between potency and specificity.

In vivo studies have further elucidated the pharmacokinetic properties of 1179488-52-8. Preclinical models have shown that the compound exhibits good oral bioavailability and tissue penetration, with a half-life conducive to once-daily dosing. Notably, its hydrochloride salt form enhances solubility, addressing a common challenge in the development of triazine-based therapeutics. These properties position 1179488-52-8 as a viable candidate for further clinical evaluation.

Recent research has also explored the compound's potential beyond oncology. Preliminary data indicate that 1179488-52-8 may modulate immune responses by targeting kinases involved in cytokine signaling. This dual functionality—targeting both proliferative and inflammatory pathways—underscores its versatility as a therapeutic agent. However, further studies are needed to fully characterize its immunomodulatory effects and potential applications in autoimmune diseases.

Despite these promising findings, challenges remain in the development of 1179488-52-8. Off-target effects and long-term toxicity profiles require thorough investigation to ensure clinical safety. Additionally, synthetic routes for large-scale production are being optimized to improve yield and purity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the translation of this compound into clinical trials.

In conclusion, N2-(3,4-dimethylphenyl)-6-morpholino-N4-(m-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride represents a compelling area of research in chemical biology. Its unique structural attributes and multifaceted biological activities offer exciting opportunities for drug discovery. As research progresses, this compound may pave the way for novel therapeutic strategies in cancer and beyond, provided that ongoing studies continue to validate its efficacy and safety.

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